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CAS No.: 2273-39-4

Cat. No.: B1621716

Get Quote

Abstract
2-Methyl-2-(methylamino)propanenitrile (Structure 1) represents a specialized subclass of

-aminonitriles derived from the Strecker reaction of acetone and methylamine.[1] Unlike simple
aminonitriles, the gem-dimethyl substitution at the

-carbon introduces significant steric constraints (the Thorpe-Ingold effect), which favorably
influence cyclization kinetics.[1] This guide details the utility of 1 as a masked amino acid
equivalent for the synthesis of 1,5,5-trimethylhydantoins and thiohydantoins—scaffolds critical
in modern androgen receptor antagonists (e.g., Enzalutamide analogs). We also outline its
conversion to imidazolines via reduction.

Introduction & Mechanistic Grounding
The Gem-Dimethyl Effect in Heterocyclization
The structural core of 2-Methyl-2-(methylamino)propanenitrile contains two methyl groups at

the quaternary carbon.[1] In cyclization reactions, these bulky groups reduce the
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conformational freedom of the open-chain intermediate, forcing the reactive termini (e.g., the

nitrile nitrogen and an attached electrophile) closer together. This phenomenon, known as the

Thorpe-Ingold effect, significantly accelerates ring closure compared to non-substituted

analogs.

Reactivity Profile
Compound 1 acts as a bifunctional building block:

Secondary Amine (

-Me): A nucleophile capable of attacking isocyanates, isothiocyanates, or acid chlorides.

Nitrile (-CN): An electrophile that, upon activation (acidic/basic), undergoes hydrolysis or

nucleophilic attack to close the heterocyclic ring.

Pathway Visualization
The following diagram illustrates the divergent synthetic pathways starting from 1.
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Figure 1: Divergent synthetic utility of 2-Methyl-2-(methylamino)propanenitrile.[1] Path A

(Blue) is the primary focus of this guide.
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Application I: Synthesis of N-Substituted
Hydantoins
The most robust application of 1 is the synthesis of 1,5,5-trimethyl-3-substituted hydantoins.[1]

This scaffold is pharmacologically privileged, appearing in anticonvulsants and anti-androgens.

The Challenge
Direct hydrolysis of

-aminonitriles to amino acids followed by urea formation is often low-yielding due to the steric
bulk of the gem-dimethyl group hindering amide bond formation.[1] Solution: Reacting the
aminonitrile directly with an isocyanate captures the amine first. The subsequent intramolecular
attack of the urea nitrogen on the nitrile is entropically favored.

Protocol: Synthesis of 1,5,5-Trimethyl-3-
phenylhydantoin[1]
Reagents:

2-Methyl-2-(methylamino)propanenitrile (1.0 equiv)[1]

Phenyl Isocyanate (1.1 equiv)[1]

Dichloromethane (DCM) (Solvent A)[1]

Ethanol / Conc. HCl (Solvent B)[1]

Step-by-Step Methodology:

Urea Formation (Exothermic):

Dissolve 10 mmol of 2-Methyl-2-(methylamino)propanenitrile in 20 mL of anhydrous

DCM under

atmosphere.

Cool the solution to 0°C. The secondary amine is sterically hindered but sufficiently

nucleophilic.
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Add Phenyl Isocyanate (11 mmol) dropwise over 15 minutes. Note: Maintain temperature

<10°C to prevent polymerization of the isocyanate.

Allow to warm to room temperature (RT) and stir for 2 hours.

Checkpoint: TLC (50% EtOAc/Hex) should show consumption of the starting nitrile and

appearance of a new, more polar urea spot.

Cyclization (Acid-Mediated):

Evaporate DCM to yield the crude ureido-nitrile intermediate.[1]

Re-dissolve the residue in 20 mL of Ethanol containing 20% (v/v) concentrated HCl.

Reflux the mixture for 3–4 hours.

Mechanism:[2][3][4][5][6][7][8][9] The acid activates the nitrile (-C≡N

-C≡NH

), making it susceptible to attack by the urea nitrogen. The gem-dimethyl effect drives this
closure.[1]

Isolation:

Cool the reaction mixture to RT. The product often precipitates directly upon cooling.

If no precipitate forms, concentrate the ethanol to ~5 mL and pour into 50 mL ice water.

Filter the white solid and wash with cold water. Recrystallize from EtOH/Water.

Typical Yields:
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Substituent (R-
NCO)

Reaction Time
(Step 1)

Reaction Time
(Step 2)

Isolated Yield

Phenyl 2 h 3 h 82%

4-Fluorophenyl 2 h 4 h 78%

tert-Butyl 6 h 6 h 65%

Application II: Synthesis of Imidazolines via
Reduction
For researchers targeting surfactant backbones or corrosion inhibitors, converting 1 to a vicinal

diamine allows access to imidazolines.

Protocol Summary
Reduction: Treat 1 with

in THF (Reflux, 12 h) to reduce the nitrile to a primary amine.

Product:

-dimethylpropane-1,2-diamine.[1]

Cyclization: Condense the resulting diamine with an aldehyde (R-CHO) followed by oxidation

(e.g., NBS) or directly with a carboxylic acid at high temperature to form the 1-methyl-4,4-

dimethyl-imidazoline core.[1]

Critical Safety & Handling (HCN Evolution)
WARNING:

-Aminonitriles are chemically equivalent to a masked source of Hydrogen Cyanide (HCN).[1]

Equilibrium Risk: In the presence of moisture and heat, 1 can revert to acetone,

methylamine, and HCN.
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Acidic Conditions: During the HCl-mediated cyclization (Step 2 above), trace hydrolysis may

release HCN gas.

Engineering Controls:

All reactions involving heating of 1 must be performed in a fume hood with a face velocity

>100 fpm.

A cyanide detector should be active near the apparatus.

Waste Disposal: Quench aqueous waste streams with bleach (sodium hypochlorite) at pH

>10 to oxidize any free cyanide to cyanate before disposal.

Troubleshooting Guide
Observation Probable Cause Corrective Action

Low Yield in Step 1
Moisture in solvent hydrolyzing

isocyanate.[1]

Ensure DCM is anhydrous; dry

glassware in oven.

Gummy/Oily Product in Step 2
Incomplete cyclization or

hydrolysis to amide.

Increase reflux time; ensure

HCl concentration is sufficient

(at least 3M).

Smell of Almonds
DANGER: HCN evolution /

Reversion to ketone.

Stop immediately. Check pH.

Ensure reaction is not

overheating without acid

catalysis for cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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